Cas no 137319-39-2 (Tricuspidatol A)

• Product Name: Tricuspidatol A
• CAS No: 137319-39-2
• MF: C₂₈H₂₄O₇
• MW: 472.485968589783
• CID: 2019463
• PubChem ID: 162922054
• Update Time: 2025-04-21

Tricuspidatol A Chemical and Physical Properties

Names and Identifiers

• Tricuspidatol A
• 1,3-Benzenediol, 5,5'-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
• DTXSID601115543
• 137319-39-2
• 1,3-Benzenediol, 5,5a(2)-[(2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl]bis-, rel-
• 1,3-Benzenediol, 5,5'-((2R,3S,4S,5R)-tetrahydro-2,5-bis(4-hydroxyphenyl)-3,4-furandiyl)bis-, rel-

• Inchi： 1S/C28H24O7/c29-19-5-1-15(2-6-19)27-25(17-9-21(31)13-22(32)10-17)26(18-11-23(33)14-24(34)12-18)28(35-27)16-3-7-20(30)8-4-16/h1-14,25-34H/t25-,26-,27+,28+/m0/s1
• InChI Key： IRMTUHFNJGIEEV-YVHASNINSA-N
• SMILES： O1[C@H](C2C=CC(=CC=2)O)[C@@H](C2C=C(C=C(C=2)O)O)[C@H](C2C=C(C=C(C=2)O)O)[C@H]1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 472.15220310g/mol
• Monoisotopic Mass: 472.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,8'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,8'-epoxylignans